Cas no 1159511-30-4 (1-(2-methyl-2H-indazol-7-yl)ethan-1-one)

1-(2-Methyl-2H-indazol-7-yl)ethan-1-one is a specialized organic compound featuring a methyl-substituted indazole core with an acetyl functional group at the 7-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its indazole scaffold is known for contributing to bioactive properties, while the acetyl group offers versatility for further functionalization. The compound exhibits high purity and stability under standard conditions, ensuring reliable performance in synthetic applications. It is particularly useful in the development of heterocyclic compounds, where precise molecular architecture is critical. Suitable for research and industrial use, it adheres to stringent quality standards for consistency in complex chemical processes.

1-(2-methyl-2H-indazol-7-yl)ethan-1-one structure

1159511-30-4 structure

Product Name:1-(2-methyl-2H-indazol-7-yl)ethan-1-one

CAS No:1159511-30-4

MF:C₁₀H₁₀N₂O

MW:174.199202060699

MDL:MFCD11869773

CID:1205808

PubChem ID:44119233

Update Time:2025-06-07

1-(2-methyl-2H-indazol-7-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-(2-methylindazol-7-yl)ethanone
- 1-(2-Methyl-2H-indazol-7-yl)ethan-1-one
- CTK6I2189
- MolPort-016-581-585
- AG-C-08877
- OR30895
- PB33004
- 7-Acetyl-2-methyl-2H-indazole
- A893752
- CS-0052901
- 1-(2-METHYL-2H-INDAZOL-7-YL)ETHANONE
- SY322430
- MFCD11869773
- DTXSID101278380
- Ethanone, 1-(2-methyl-2H-indazol-7-yl)-
- PS-4811
- 1159511-30-4
- AKOS023165175
- P11262
- 1-(2-methyl-2H-indazol-7-yl)ethan-1-one
- MDL： MFCD11869773
- Inchi： 1S/C10H10N2O/c1-7(13)9-5-3-4-8-6-12(2)11-10(8)9/h3-6H,1-2H3
- InChI Key： UPNZBUHIUFAUGN-UHFFFAOYSA-N
- SMILES： O=C(C)C1=CC=CC2=CN(C)N=C21

Computed Properties

Exact Mass: 174.079312947g/mol
Monoisotopic Mass: 174.079312947g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 217
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 34.9Å²

1-(2-methyl-2H-indazol-7-yl)ethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB467199-500 mg	1-(2-Methyl-2H-indazol-7-yl)ethanone, min. 95%; .	1159511-30-4		500MG	€235.00	2022-03-01
abcr	AB467199-1 g	1-(2-Methyl-2H-indazol-7-yl)ethanone, min. 95%; .	1159511-30-4		1g	€344.20	2022-03-01
Apollo Scientific	OR30895-250mg	7-Acetyl-2-methyl-2H-indazole	1159511-30-4		250mg	£144.00	2024-05-24
Apollo Scientific	OR30895-1g	7-Acetyl-2-methyl-2H-indazole	1159511-30-4		1g	£432.00	2024-05-24
Chemenu	CM231157-1g	1-(2-Methyl-2H-indazol-7-yl)ethanone	1159511-30-4	95+%	1g	$572	2021-08-04
Chemenu	CM231157-5g	1-(2-Methyl-2H-indazol-7-yl)ethanone	1159511-30-4	95+%	5g	$1743	2021-08-04
Chemenu	CM231157-10g	1-(2-Methyl-2H-indazol-7-yl)ethanone	1159511-30-4	95+%	10g	$2426	2021-08-04
Chemenu	CM231157-5g	1-(2-Methyl-2H-indazol-7-yl)ethanone	1159511-30-4	95%+	5g	$***	2023-04-03
Chemenu	CM231157-10g	1-(2-Methyl-2H-indazol-7-yl)ethanone	1159511-30-4	95%+	10g	$***	2023-04-03
Chemenu	CM231157-1g	1-(2-Methyl-2H-indazol-7-yl)ethanone	1159511-30-4	95%+	1g	$***	2023-04-03